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Compound of Interest

Compound Name: C.l. Sulphur Yellow 2

Cat. No.: B074651

This technical guide provides a comprehensive overview of the core physical properties of C.I.
Sulphur Yellow 2 (C.I. 53120), a synthetic dye used extensively in the textile industry. This
document is intended for researchers, scientists, and professionals in drug development and
related fields who require detailed information on this compound.

Core Physical Properties

C.l. Sulphur Yellow 2 is a sulphur dye characterized by its yellow to brown powder
appearance.[1][2][3][4] Like other sulphur dyes, it is a complex mixture of polymeric molecules
rather than a single, well-defined compound. This complexity is reflected in the varied
molecular formulas reported in the literature, which include S8, C16H10N206S2, and
C16H10N2Na207S2. The true structure is a complex macromolecule containing thiazole rings
and disulfide/polysulfide linkages.

The dye is insoluble in water but soluble in alkaline-reducing solutions, such as sodium sulfide,
which is a key characteristic for its application in dyeing.[1][2][5] The reduced, or leuco, form of
the dye is soluble and has an affinity for cellulosic fibers. Subsequent oxidation reforms the
insoluble dye molecule within the fiber, resulting in good wash fastness.

Summary of Physical and Chemical Properties
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Property Value Source(s)

C.l. Name 53120 [31[6]

CAS Number 1326-66-5 [1][3][41[6]

Appearance Yellow to brown powder [1112]131[4]

Solubility in Water Insoluble [1112][5]
o ) i Soluble (forms a yellow-brown

Solubility in Sodium Sulfide ) [2][5]

solution)

o Partially dissolves; yellow
Behavior in Conc. H2SOa4 . o [1][2]
precipitate on dilution

Acid Resistance (1ISO) 3-4 [31[6]
Alkali Resistance (ISO) 4 [3][6]
Light Fastness (ISO) 2 [31[6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of C.I. Sulphur
Yellow 2 are not readily available in the public domain. However, standardized methods for
testing textile dyes can be applied.

1. Determination of Solubility: A known mass of the dye is added to a specific volume of the
solvent (e.g., water, sodium sulfide solution) at a controlled temperature. The mixture is
agitated for a set period, and the undissolved portion is separated by filtration or centrifugation.
The concentration of the dissolved dye in the supernatant is then determined, often
spectrophotometrically, to calculate the solubility.

2. Evaluation of Fastness Properties:

o Light Fastness: Dyed textile samples are exposed to a standardized artificial light source
(e.g., a xenon arc lamp) under controlled conditions of temperature and humidity. The
change in color is assessed by comparing the exposed sample with an unexposed sample
against a standard blue wool scale.
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* Wash Fastness: A dyed fabric sample is agitated in a soap or detergent solution under
specified conditions of temperature and time. The change in color of the sample and the
staining of adjacent undyed fabrics are evaluated using a greyscale.

e Acid and Alkali Fastness: The dyed material is treated with solutions of specified acids or
alkalis of defined concentrations for a certain period. The change in color is then assessed
using a greyscale.

Manufacturing Workflow

The production of C.I. Sulphur Yellow 2 typically involves the thionation of aromatic amines.
The following diagram illustrates a generalized workflow for its synthesis.

Caption: Manufacturing workflow for C.I. Sulphur Yellow 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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